Cas no 62637-93-8 (Trimethylamine N-oxide dihydrate)

• Product Name: Trimethylamine N-oxide dihydrate
• CAS No: 62637-93-8
• MF: C₃H₁₃NO₃
• MW: 111.140221357346
• MDL: MFCD00149077
• CID: 57907
• PubChem ID: 87576409
• Update Time: 2025-04-18

Trimethylamine N-oxide dihydrate Chemical and Physical Properties

Names and Identifiers

• Trimethylamine-N-oxide dihydrate
• methanamineoxide,n,n-dimethyl,dihydrate
• n,n-dimethylmethanamineoxide,dihydrate
• trimethylammoniumoxidhydrat
• TMO
• TRIMETHYLAMINE N-OXIDE DIHYDRATE
• TRIMETHYLAMINE OXIDE DIHYDRATE
• TMANO
• TRIMETHYLAMINE N-OXIDE DIHYDRA
• Trimethylamine N-Oxide-D9
• Methanamine, N,N-dimethyl-, N-oxide, dihydrate
• Trimethylamine-N-oxide 2-hydrate
• Trimethylamine N-Oxi
• TMANO Dihydrate
• TMAO Dihydrate
• Trimethylamine oxide, dihydrate
• N,N-Dimethylmethanamine oxide, dihydrate
• Trimethylammoniumoxid hydrat [Czech]
• Methanamine oxide, N,N-dimethyl, dihydrate
• C73WZ0186W
• N,N-dimethylmethanamine oxide dihydrate
• Trimethylammoniumoxid hydrat
• TrimethylamineN-oxidedihydrate
• SCH
• Trimethylamine N-oxide dihydrate

• MDL： MFCD00149077
• Inchi： 1S/C3H9NO.2H2O/c1-4(2,3)5;;/h1-3H3;2*1H2
• InChI Key： PGFPZGKEDZGJQZ-UHFFFAOYSA-N
• SMILES： O.O.C[N+]([O-])(C)C
• BRN： 3612927

Computed Properties

• Exact Mass: 111.09000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 95.0 to 99.0 deg-C
• Flash Point: 95 ºC
• Water Partition Coefficient: Soluble in water, ethanol, dimethyl sulfoxide and methanol. Sparingly soluble in hot chloroform. Insoluble in diethyl ether, benzene and hydrocarbon solvents.
• PSA: 47.89000
• LogP: 0.08270
• Merck: 9711
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to humidity

Trimethylamine N-oxide dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：4.10
• RTECS：YH2850000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aminoxides Trialkyl amine oxides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides